Cas no 4318-42-7 (1-Isopropylpiperazine)

1-Isopropylpiperazine Properties

Names and Identifiers

• 1-Isopropylpiperazine
• N-Isopropylpiperazine
• (1-iso-Propyl)piperazine
• 1-(1-methylethyl)piperazine
• 1-(2-propyl)-piperazine
• 1-(Prop-2-yl)piperazine
• 1-(propan-2-yl)piperazine
• 1-isopropyl-piperazin
• 1-isopropyl-piperazine
• 4-isopropylpiperazine
• IFLAB-BB F1929-1669
• iso-propylpiperazine
• N-i-Pr-piperazine
• N-Isopropypiperazine
• RARECHEM AH CK 0183
• Piperazine,1-isopropyl- (6CI,7CI,8CI)
• Isopropylpiperazine
• Isopropyl piperazine
• Piperazine, 1-isopropyl-
• n-isopropyl piperazine
• (1-Isopropyl)piperazine
• 1-propan-2-ylpiperazine
• Piperazine, 1-(1-methylethyl)-
• (methylethyl)piperazine
• BAS 04444044
• isopropylpiperizine
• isopropyl-piperazine
• iso-propylpiperaz
• 1-(isopropyl)piperazine
• isopro
• CS-W013460
• FT-0688075
• A826202
• EINECS 224-345-3
• 1-isopropylpiperzine
• 1-(2-propyl-)-piperazine
• I0745
• Cbz-DL-Met-OH
• 4-isopropyl piperazine
• Z228588846
• BB 0219948
• 1-isopropyl piperazine
• N-isopropyl-piperazine
• 1-(2-propyl)piperazine
• 1-(isopropyl)-piperazine
• 137186-14-2
• SB11217
• NS00031318
• 4-(1-Methylethyl)piperazine
• AKOS000145445
• PS-5840
• 4318-42-7
• DTXSID40195762
• P10089
• BP-10533
• FT-0649638
• MFCD00167971
• EN300-31689
• HMS1676H15
• HY-W012744
• N-(2-propyl)piperazine
• 5-23-01-00142 (Beilstein Handbook Reference)
• W-106241
• SCHEMBL5387
• F1929-1669
• AM20080275
• 4-Isopropyl-piperazine
• 1-isopropylpiperazin
• CHEMBL1740581
• WHKWMTXTYKVFLK-UHFFFAOYSA-N
• J-502422
• 1-Isopropylpiperazine, 97%
• BRN 0103377
• NCGC00245384-01
• ALBB-002173
• DA-16660
• DB-016175
• STK488099
• +Expand

• MDL： MFCD00167971
• InChIKey： WHKWMTXTYKVFLK-UHFFFAOYSA-N
• Inchi： 1S/C7H16N2/c1-7(2)9-5-3-8-4-6-9/h7-8H,3-6H2,1-2H3
• SMILES： N1(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]
• BRN： 0103377

Computed Properties

• Exact Mass: 128.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.131
• Heavy Atom Count: 9
• Complexity: 75
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• LogP: 0.56670
• PSA: 15.27000
• Refractive Index: n20/D 1.4710(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 178°C(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Color/Form: liquid
• Solubility: Uncertain
• Density: 0.896

1-Isopropylpiperazine Security Information

• Symbol: GHS02 GHS06
• RTECS：TM0860000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R21; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1992 3/PG 3
• Hazard Statement： H226-H303-H311-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P312+P361+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：Flammables area
• PackingGroup：III
• Risk Phrases： 10-21-36/37/38
• Signal Word：Danger
• HazardClass：3

1-Isopropylpiperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%